Cas no 2229126-79-6 (1-(3,4-dihydro-1H-2-benzopyran-6-yl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2229126-79-6
• MF: C₁₆H₂₁F₂NO
• MW: 281.340851545334
• CID: 6526891
• PubChem ID: 165712313
• Update Time: 2025-07-21

1-(3,4-dihydro-1H-2-benzopyran-6-yl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-4,4-difluorocyclohexylmethanamine
• EN300-1973847
• 2229126-79-6
• [1-(3,4-dihydro-1H-2-benzopyran-6-yl)-4,4-difluorocyclohexyl]methanamine

• Inchi： 1S/C16H21F2NO/c17-16(18)6-4-15(11-19,5-7-16)14-2-1-13-10-20-8-3-12(13)9-14/h1-2,9H,3-8,10-11,19H2
• InChI Key： XHOGRAXAZYWZCY-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(C2=CC=C3COCCC3=C2)CC1)F

Computed Properties

• Exact Mass: 281.15912062g/mol
• Monoisotopic Mass: 281.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-4,4-difluorocyclohexylmethanamine

Introduction to 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2229126-79-6)

The compound 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-4,4-difluorocyclohexylmethanamine, identified by its CAS number 2229126-79-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a benzopyran core and a difluorocyclohexyl substituent contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in the development of bioactive molecules. The benzopyran scaffold, a prominent feature in this compound, is well-known for its biological significance and has been extensively studied for its pharmacological effects. Benzopyrans are often associated with anti-inflammatory, antioxidant, and antimicrobial properties, which make them valuable candidates for drug design. The specific configuration of the 3,4-dihydro-1H-2-benzopyran ring system in this compound enhances its potential to interact with biological targets, thereby increasing its pharmacological relevance.

The 4,4-difluorocyclohexylmethanamine moiety further contributes to the compound's complexity and functionality. Fluorinated aromatic and aliphatic compounds are frequently incorporated into drug molecules due to their ability to modulate metabolic stability, binding affinity, and overall bioavailability. The introduction of fluorine atoms can lead to enhanced lipophilicity and improved binding interactions with biological receptors. In this context, the difluorocyclohexyl group in 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-4,4-difluorocyclohexylmethanamine may play a crucial role in optimizing the compound's pharmacokinetic profile and therapeutic efficacy.

Current research in medicinal chemistry emphasizes the need for innovative molecular architectures that can address unmet medical needs. The structural features of this compound align well with emerging trends in drug discovery, particularly in the design of targeted therapies. The combination of a benzopyran core and a difluorocyclohexyl substituent suggests potential applications in treating various diseases, including those related to inflammation and neurodegeneration. Preliminary studies have indicated that such compounds may exhibit inhibitory activity against key enzymes and receptors involved in pathophysiological processes.

The synthesis of 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-4,4-difluorocyclohexylmethanamine involves sophisticated organic transformations that highlight the synthetic capabilities of modern pharmaceutical chemistry. The preparation of the benzopyran moiety typically requires multi-step reactions involving cyclization and functional group modifications. The introduction of the difluorocyclohexyl group further complicates the synthetic route but is essential for achieving the desired molecular architecture. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds critical to this compound's structure.

In terms of biological evaluation, this compound has been subjected to various assays to assess its potential therapeutic benefits. Initial pharmacokinetic studies suggest that it exhibits favorable solubility and metabolic stability, which are essential characteristics for an effective drug candidate. Additionally, in vitro experiments have demonstrated that 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-4,4-difluorocyclohexylmethanamine interacts with several biological targets with high specificity. These interactions may translate into therapeutic effects across multiple disease indications.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been utilized to predict the binding modes of this compound with potential targets such as enzymes and receptors. These simulations provide valuable insights into how the structural features of the molecule contribute to its biological activity. By leveraging computational tools, researchers can optimize the design of 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-4,4-difluorocyclohexylmethanamine to enhance its potency and selectivity.

Future directions in the study of this compound include further exploration of its pharmacological profile through preclinical studies. Investigating its mechanism of action will be crucial for understanding how it exerts its therapeutic effects. Additionally, exploring derivatives of this molecule may lead to novel analogs with improved properties. The versatility of the benzopyran core and the difluorocyclohexyl substituent offers numerous possibilities for structural modifications aimed at enhancing efficacy and reducing side effects.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2229126-79-6) exemplifies how fundamental research can lead to innovative therapeutic solutions. As our understanding of molecular interactions continues to evolve, compounds such as this one hold promise for addressing some of the most challenging medical conditions.